Cas no 204133-20-0 (2-{2-(tert-butoxy)-2-oxoethylsulfanyl}acetic Acid)

• Product Name: 2-{2-(tert-butoxy)-2-oxoethylsulfanyl}acetic Acid
• CAS No: 204133-20-0
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• MDL: MFCD11647326
• CID: 4634319
• Update Time: 2025-06-11

2-{2-(tert-butoxy)-2-oxoethylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(tert-butoxy)-2-oxoethyl]sulfanyl}acetic acid
• 2-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]sulfanylacetic acid
• 2-{2-(tert-butoxy)-2-oxoethylsulfanyl}acetic Acid

• MDL： MFCD11647326
• Inchi： 1S/C8H14O4S/c1-8(2,3)12-7(11)5-13-4-6(9)10/h4-5H2,1-3H3,(H,9,10)
• InChI Key： JFRXJAPGLVVIBH-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 195
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9

Additional information on 2-{2-(tert-butoxy)-2-oxoethylsulfanyl}acetic Acid

Professional Introduction to 2-{2-(tert-butoxy-2-oxoethylsulfanyl)acetic Acid (CAS No. 204133-20-0)

2-{2-(tert-butoxy-2-oxoethylsulfanyl)acetic acid}, identified by the Chemical Abstracts Service Number (CAS No.) 204133-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of 2-{2-(tert-butoxy-2-oxoethylsulfanyl)acetic acid} consists of a carboxylic acid group attached to an ethyl sulfanyl moiety, which is further substituted with a tert-butoxy group. This specific arrangement imparts distinct chemical and biological characteristics to the compound, making it an intriguing subject for further investigation. The presence of both the sulfanyl and tert-butoxy functional groups suggests potential roles in modulating biological pathways and interactions, which are critical in drug design and development.

In recent years, there has been a growing interest in sulfanyl-containing compounds due to their diverse pharmacological activities. Sulfanyl groups are known to participate in various biochemical processes, including enzyme inhibition and receptor binding. The incorporation of such groups into molecular frameworks can enhance the bioavailability and target specificity of therapeutic agents. Moreover, the tert-butoxy group, a common protective group in organic synthesis, provides stability to the molecule while allowing for selective modifications during drug development.

The carboxylic acid functionality in 2-{2-(tert-butoxy-2-oxoethylsulfanyl)acetic acid} offers additional versatility, enabling its use as a precursor or intermediate in the synthesis of more complex molecules. This property is particularly valuable in medicinal chemistry, where functional group transformations are frequently employed to optimize drug-like properties such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the potential of 2-{2-(tert-butoxy-2-oxoethylsulfanyl)acetic acid} in the context of inflammatory diseases and metabolic disorders. The sulfanyl group has been shown to interact with various inflammatory mediators and enzymes, suggesting its utility in developing anti-inflammatory agents. Additionally, the carboxylic acid moiety can be utilized to form esters or amides, which are common pharmacophores in many therapeutic compounds.

The synthesis of 2-{2-(tert-butoxy-2-oxoethylsulfanyl)acetic acid} involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve the desired molecular structure efficiently. These techniques not only enhance the synthetic process but also allow for greater control over regioselectivity and stereochemistry.

In terms of applications, 2-{2-(tert-butoxy-2-oxoethylsulfanyl)acetic acid} has shown promise as a building block for more complex drug candidates. Its structural features make it suitable for further derivatization to explore new pharmacological profiles. Researchers are exploring its potential in inhibiting key enzymes involved in metabolic pathways such as glycolysis and lipogenesis, which are relevant to conditions like diabetes and obesity.

The compound's solubility profile has also been a focus of investigation. By leveraging the carboxylic acid group, modifications can be made to improve water solubility, which is crucial for oral and injectable formulations. This aspect is particularly important in drug development, where bioavailability plays a critical role in therapeutic efficacy.

Efforts are ongoing to evaluate the safety and pharmacokinetic properties of 2-{2-(tert-butoxy-2-oxoethylsulfanyl)acetic acid}. Preclinical studies are being conducted to assess its toxicity profile and pharmacokinetic behavior in animal models. These studies aim to provide foundational data necessary for future clinical trials if the compound demonstrates favorable properties.

The integration of computational chemistry and molecular modeling techniques has accelerated the understanding of how 2-{2-(< strong > tert - butoxy strong > - 2 - < strong > oxoethylsulfanyl strong >) acetic acid interacts with biological targets. These tools allow researchers to predict binding affinities and identify potential off-target effects before experimental validation is required. Such advancements have significantly reduced the time and cost associated with drug discovery processes.

In conclusion, 2-{2-(< strong > tert - butoxy strong > - 2 - < strong > oxoethylsulfanyl strong >) acetic acid (CAS No. 204133-20-0) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features offer potential benefits in modulating biological pathways relevant to various diseases. Continued research into its synthesis, pharmacological properties, and applications will further elucidate its role as a valuable asset in medicinal chemistry.